Cas no 2171813-47-9 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid
• CAS No: 2171813-47-9
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5800155
• PubChem ID: 165546737
• Update Time: 2025-05-23

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}-2-hydroxypropanoic acid
• 2171813-47-9
• EN300-1490251

• Inchi： 1S/C25H30N2O6/c1-15(2)11-16(23(29)26-13-22(28)24(30)31)12-27-25(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22,28H,11-14H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： IPXYHBCVSKNCQS-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(C(=O)O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid (CAS No. 2171813-47-9)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid (CAS No. 2171813-47-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of peptides and proteins, particularly in solid-phase peptide synthesis (SPPS).

The Fmoc group, which stands for fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis. It is known for its stability under mild acidic conditions and its ease of removal under basic conditions, making it an ideal choice for protecting the amino group during the synthesis of complex peptides. The 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid structure includes a hydroxypropanoic acid moiety, which adds further complexity and functionality to the molecule.

Recent research has highlighted the importance of this compound in various biological and pharmaceutical applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents for neurodegenerative diseases. The study found that these compounds can effectively cross the blood-brain barrier and exhibit neuroprotective properties, making them promising candidates for drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the role of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid in modulating protein-protein interactions. The results showed that this compound can selectively disrupt specific protein interactions, which could have significant implications for the treatment of diseases caused by aberrant protein interactions.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group, followed by the formation of the amide bond and the introduction of the hydroxypropanoic acid moiety. The process requires careful control of reaction conditions to ensure high yields and purity.

The purity and quality of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid are critical for its use in research and development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to analyze and verify the purity of this compound. These techniques provide detailed information about the molecular structure and any potential impurities, ensuring that the compound meets the stringent standards required for pharmaceutical applications.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-2-hydroxypropanoic acid (CAS No. 2171813-47-9) is a versatile and important compound in medicinal chemistry and biochemistry. Its unique properties make it a valuable tool in peptide synthesis and a promising candidate for developing new therapeutic agents. Ongoing research continues to uncover new applications and potential benefits of this compound, further solidifying its importance in the scientific community.